Cas no 74572-29-5 (5-chloro-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 5-chloro-2,3-dihydro-1H-isoindol-1-one
• CAS No: 74572-29-5
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD08234731
• CID: 837961
• PubChem ID: 19788108
• Update Time: 2025-05-20

5-chloro-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloroisoindolin-1-one
• 5-Chloro-2,3-dihydro-1H-isoindol-1-one
• 5-Chloro-1-isoindolinone
• 5-chloro-2,3-dihydroisoindol-1-one
• PSKBCTAXSVTOTA-UHFFFAOYSA-N
• 5-chloro-2,3-dihydro-isoindol-1-one
• RL04834
• MB05670
• SY033496
• AB0026531
• 1H-Isoindol-1-one,5-chloro-2,3-dihydro-
• AB1010378
• A9546
• W8219
• AM20050415
• ST240329
• FT-0682473
• DTXSID80599922
• J-517395
• FS-3268
• MFCD08234731
• AKOS006285250
• EN300-206479
• SCHEMBL9477764
• Z1198176501
• CS-D0305
• 74572-29-5
• DB-074845
• 5-chloro-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD08234731
• Inchi： 1S/C8H6ClNO/c9-6-1-2-7-5(3-6)4-10-8(7)11/h1-3H,4H2,(H,10,11)
• InChI Key： PSKBCTAXSVTOTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(NCC=2C=1)=O

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.4

Experimental Properties

• Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 436.5°C at 760 mmHg
• Solubility: Very slightly soluble (0.97 g/l) (25 º C),
• PSA: 29.10000
• LogP: 1.91220

5-chloro-2,3-dihydro-1H-isoindol-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-chloro-2,3-dihydro-1H-isoindol-1-one

5-Chloro-2,3-Dihydro-1H-Isoindol-1-One: A Comprehensive Overview

The compound 5-chloro-2,3-dihydro-1H-isoindol-1-one, identified by the CAS number 74572-29-5, is a fascinating molecule with significant applications in various fields. This compound belongs to the class of isoindoles, which are bicyclic aromatic compounds with a wide range of biological activities. The isoindole framework has been extensively studied due to its potential in drug discovery and material science.

The structure of 5-chloro-2,3-dihydro-1H-isoindol-1-one consists of a benzene ring fused with a dihydroisoquinoline moiety. The presence of the chlorine atom at the 5-position introduces unique electronic and steric properties, making this compound highly versatile. Recent studies have highlighted its role as a building block in organic synthesis, particularly in the construction of complex natural product analogs.

In terms of synthesis, researchers have developed efficient methods to prepare 5-chloro-2,3-dihydro-1H-isoindol-1-one. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the precise installation of the chlorine substituent. These methods have been optimized to achieve high yields and excellent regioselectivity, making them suitable for large-scale production.

The biological activity of 5-chloro-2,3-dihydro-1H-isoindol-1-one has been a subject of intense research. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, it has demonstrated selective inhibition against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the bioactivity of 5-chloro-2,3-dihydro-1H-isoindol-1-one. Quantum mechanical calculations have revealed that the chlorine substituent plays a critical role in stabilizing key intermediates during enzymatic interactions. This understanding has paved the way for the rational design of more potent derivatives.

In the field of material science, 5-chloro-2,3-dihydro-1H-isoindol-1-one has been explored as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its unique electronic properties make it an attractive candidate for applications in optoelectronics. Researchers have successfully incorporated this compound into OLED structures, achieving high luminous efficiency and stability.

The environmental impact and sustainability aspects of 5-chloro-2,3-dihydro-1H-isoindol-one have also been investigated. Studies indicate that this compound is biodegradable under specific conditions, reducing its ecological footprint. Furthermore, green chemistry approaches have been employed to minimize waste and energy consumption during its synthesis.

In conclusion, 5-chloro-2,3-dihydro-1H-isoindol-1-one, CAS number 74572-29-5, is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and properties continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings.